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Compound of Interest

Compound Name: C16H19N3O6S3

Cat. No.: B15174112 Get Quote

A comprehensive search for a compound with the molecular formula C16H19N3O6S3 has

been conducted across extensive chemical and biological databases. The search did not yield

a specific, known compound with this formula. Consequently, there is no available data on its

biological activity, experimental protocols, or associated signaling pathways.

This suggests that C16H19N3O6S3 may represent a novel chemical entity, an internal

research compound not yet disclosed in public domains, or a potential typographical error in

the formula.

While a detailed analysis of C16H19N3O6S3 is not possible without a known structure, we can

provide a hypothetical framework for how such a molecule could be investigated, based on its

elemental composition. The presence of nitrogen, sulfur, and a relatively high oxygen-to-carbon

ratio suggests the potential for various functional groups that are common in biologically active

molecules.

Hypothetical Structural Features and Potential Activities:

Sulfonamide or Sulfate Groups (SO3): The S3O6 component could indicate the presence of

multiple sulfonyl or sulfate groups. Sulfonamides are a cornerstone of antibacterial drugs

(sulfa drugs).

Thiazole or Thiophene Rings: The presence of sulfur and nitrogen could suggest heterocyclic

ring systems like thiazoles, which are found in various pharmacologically active compounds,

including anticancer and anti-inflammatory agents.
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Amino Acid or Peptide-like Moieties: The nitrogen and oxygen content could be part of amino

acid-like structures, suggesting potential interactions with protein targets.

Standard Experimental Workflow for a Novel Compound:

Should a compound with the formula C16H19N3O6S3 be synthesized or isolated, the following

workflow would be a standard approach to characterizing its biological activity.

A standard workflow for characterizing a novel chemical compound.

Hypothetical Signaling Pathway Investigation:

If initial screenings were to suggest, for example, anti-inflammatory activity, a subsequent

investigation might focus on the NF-κB signaling pathway.
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A hypothetical inhibitory action on the NF-κB signaling pathway.
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Conclusion:

The user's request for an in-depth technical guide on the biological activity of C16H19N3O6S3
cannot be fulfilled at this time due to the absence of any identifiable compound with this

molecular formula in public scientific databases. The provided diagrams and workflow

represent a standard, hypothetical approach for the investigation of a novel chemical entity.

It is recommended to verify the molecular formula. Should a corrected formula or a specific

compound name (e.g., a CAS number) be provided, a new search for relevant biological data

can be initiated.

To cite this document: BenchChem. [In-depth Technical Guide on the Potential Biological
Activity of C16H19N3O6S3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174112#potential-biological-activity-of-
c16h19n3o6s3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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